Cas no 518-34-3 (Tetrandrine)

Tetrandrine (nsc-77037; d-tetrandrine) is a biphenyl isoquinoline alkaloid that inhibits voltage-gated calcium channels (ICA) and Ca2 + - activated potassium channels

Tetrandrine structure

Product Name:Tetrandrine

CAS No:518-34-3

Molecular Formula:C₃₈H₄₂N₂O₆

Molecular Weight:622.75

MDL:MFCD08689909

CID:37957

PubChem ID:253661357

Tetrandrine Properties

Names and Identifiers

- Tetrandrine
- (+)-Tetrandrine
- Berbaman, 6,6',7,12-tetramethoxy-2,2'-dimethyl-, (1beta)-
- D-Tetrandrine
- Tetrandrin
- 6,6',7,12-Tetramethoxy-2,2'-dimethyl-1-beta-berbaman
- (S,S)-(+)-Tetrandrine
- (S.S)-(+)-Tetrandrine
- TETRANDRINE(P)
- TETRANDRINE, (S,S)-(+)-(RG)
- (1β)-6,6',7,12-Tetramethoxy-2,2'-dimethylberbaman
- 6,6',7,12-tetramethoxy-2,2'-dimethyl-berbaman
- Conba
- fanchinine
- hanfangchin A
- Jinake
- sinomeninea
- Trandrine
- [ "" ]
- NSC-77037
- O,O-Dimethylkrukovine
- Fanchinine
- Sinomenine A
- Phaeanthine
- Hanfangchin A
- TETRANDRINE [518-34-3]
- +Expand
- MDL： MFCD08689909
- InChIKey： WVTKBKWTSCPRNU-KYJUHHDHSA-N
- Inchi： InChI=1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3
- SMILES： COC1=CC(CCN(C)[C@@]2([H])CC3=CC(O4)=C(OC)C=C3)=C2C(OC5=C(OC)C=C6C([C@]([H])(CC7=CC=C4C=C7)N(C)CC6)=C5)=C1OC

Computed Properties

Exact Mass: 622.304287g/mol
Surface Charge: 0
XLogP3: 6.4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 622.304287g/mol
Monoisotopic Mass: 622.304287g/mol
Topological Polar Surface Area: 61.9Å²
Heavy Atom Count: 46
Complexity: 979
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 622.7

Experimental Properties

LogP: 7.03820
PSA: 61.86000
Merck: 9231
Refractive Index: 1.5300 (estimate)
Boiling Point: 710.5°C at 760 mmHg
Melting Point: 221.0 to 225.0 deg-C
Flash Point: 175.8°C
Color/Form: Powder
λmax: 283(EtOH)(lit.)
Specific Rotation: 285 º (c=1, CHCl3)
Density: 1.1528 (rough estimate)

Tetrandrine Security Information

Symbol: GHS07
RTECS：XE9350000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Tetrandrine Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Tetrandrine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0039H4-200mg	(+)-TETRANDRINE	518-34-3	>98.0%(T)(HPLC)	200mg	$54.00	2024-04-30
abcr	AB168100-250 mg	(S,S)-(+)-Tetrandrine; .	518-34-3		250 mg	€144.40	2023-07-20
Ambeed	A256378-1mg	(11S,31S)-16,36,37,54-Tetramethoxy-12,32-dimethyl-11,12,13,14,31,32,33,34-octahydro-2,6-dioxa-1(7,1),3(8,1)-diisoquinolina-5(1,3),7(1,4)-dibenzenacyclooctaphane	518-34-3	95%	1mg	$5.0	2024-08-02
ChemScence	CS-0007782-100mg	Tetrandrine	518-34-3	99.90%	100mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1379-20mg	Tetrandrine	518-34-3	98%	20mg	$35	2023-09-20
DC Chemicals	DCF-001-20 mg	Tetrandrine	518-34-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D480511-5g	Tetrandrine	518-34-3	98%	5g	$350	2022-10-13
Fluorochem	M02568-1g	Tetrandrine	518-34-3	>98%	1g	￡199.00	2022-02-28
Key Organics Ltd	AS-15343-1MG	Tetrandrine	518-34-3	>99%	1mg	£36.00	2023-09-07
LKT Labs	T1777-100 mg	S,S-(+)-Tetrandrine	518-34-3	≥98%	100MG	$78.80	2023-07-10

Tetrandrine Suppliers

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Tetrandrine Related Literature

1. The luminescence of bisbenzyltetrahydroisoquinoline alkaloids. The berbamine and oxyacanthine alkaloids

Ernest P. Gibson,James H. Turnbull J. Chem. Soc. Perkin Trans. 2 1980 1696
2. Fluorescent and colorimetric chemosensors for detection of nucleotides, FAD and NADH: highlighted research during 2004–2010

Ying Zhou,Zhaochao Xu,Juyoung Yoon Chem. Soc. Rev. 2011 40 2222
3. A modular approach to the bisbenzylisoquinoline alkaloids tetrandrine and isotetrandrine

Ramona Schütz,Maximilian Meixner,Iris Antes,Franz Bracher Org. Biomol. Chem. 2020 18 3047
4. Development of a new tetrandrine certified reference material for clinical chemistry and pharmaceutical analysis

Dezhi Yang,Fengfeng Wang,Li Zhang,Yang Lv Anal. Methods 2015 7 4763
5. Design, synthesis and bioactivity investigation of tetrandrine derivatives as potential anti-cancer agents

Junrong Song,Junjie Lan,Chao Chen,Shengcao Hu,Jialei Song,Wulin Liu,Xueyi Zeng,Huayong Lou,Yaacov Ben-David,Weidong Pan Med. Chem. Commun. 2018 9 1131
6. The biology and total syntheses of bisbenzylisoquinoline alkaloids

Viviene K. Nguyen,Kevin. G. M. Kou Org. Biomol. Chem. 2021 19 7535
7. Pharmacokinetic/pharmacodynamic modelling of effective components of Fangji Huangqi Tang for its treatment of nephrotic syndrome

Xiao Liu,Xiaochai Zhu,Li Xie,Baochang Cai New J. Chem. 2019 43 338
8. Recognition of α-amino acid derivatives by N,N′-dibenzylated S,S-(+)-tetrandrine

Karen Ochoa Lara,Carolina Godoy-Alcántar,Alexey V. Eliseev,Anatoly K. Yatsimirsky Org. Biomol. Chem. 2004 2 1712
9. Synthesis, crystal structures and phase transformation of the new solid-state forms of tetrandrine

Zhengzheng Zhou,Henry H. Y. Tong,Liang Li,Fanny L. Y. Shek,Yang Lv,Ying Zheng RSC Adv. 2014 4 62586
10. Studies on the alkaloids of menispermaceous plants. Part CCXLIX. Total synthesis of optically active natural isotetrandrine, phaeanthine, and tetrandrine

Yasuo Inubushi,Yukio Masaki,Saichi Matsumoto,Fumitaka Takami J. Chem. Soc. C 1969 1547

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Cas no 518-34-3 (Tetrandrine)

Tetrandrine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tetrandrine Security Information

Tetrandrine Customs Data

China Customs Code:

Tetrandrine Price

Tetrandrine Suppliers

Tetrandrine Related Literature

Related Categories

518-34-3 (Tetrandrine) Related Products